Cas no 1894959-65-9 (1-(2,3-dihydro-1-benzofuran-7-yl)cyclopropan-1-ol)

• Product Name: 1-(2,3-dihydro-1-benzofuran-7-yl)cyclopropan-1-ol
• CAS No: 1894959-65-9
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 6292261
• PubChem ID: 117277317
• Update Time: 2025-06-08

1-(2,3-dihydro-1-benzofuran-7-yl)cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydro-1-benzofuran-7-yl)cyclopropan-1-ol
• 1894959-65-9
• EN300-1779883

• Inchi： 1S/C11H12O2/c12-11(5-6-11)9-3-1-2-8-4-7-13-10(8)9/h1-3,12H,4-7H2
• InChI Key： QDECGWWHQCIAKP-UHFFFAOYSA-N
• SMILES： OC1(C2C=CC=C3CCOC=23)CC1

Computed Properties

• Exact Mass: 176.083729621g/mol
• Monoisotopic Mass: 176.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-(2,3-dihydro-1-benzofuran-7-yl)cyclopropan-1-ol

1-(2,3-Dihydro-1-benzofuran-7-yl)cyclopropan-1-ol: A Comprehensive Overview

1-(2,3-Dihydro-1-benzofuran-7-yl)cyclopropan-1-ol, also known by its CAS registry number 1894959-65-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclopropane ring with a benzofuran moiety. The benzofuran group, a fused bicyclic structure consisting of a benzene ring and a furan ring, contributes to the compound's aromaticity and potential for various chemical reactivities. The cyclopropane ring, on the other hand, introduces strain and reactivity due to its triangular geometry, making it a valuable component in synthetic chemistry.

The synthesis of 1-(2,3-dihydro-1-benzofuran-7-yl)cyclopropan-1-ol involves advanced organic reactions, including Diels-Alder cycloadditions and subsequent functional group transformations. Recent studies have highlighted the versatility of this compound in forming bioactive molecules and advanced materials. For instance, researchers have explored its role in the development of novel pharmaceutical agents targeting specific biological pathways. The compound's ability to undergo various nucleophilic and electrophilic substitutions makes it a valuable building block in medicinal chemistry.

In terms of applications, 1-(2,3-dihydro-1-benzofuran-7-yl)cyclopropan-1-ol has shown promise in the field of pharmaceutical development. Its unique structure allows for the creation of molecules with high bioavailability and selectivity. Recent studies have demonstrated its potential as a precursor for drugs targeting neurodegenerative diseases and cancer. Additionally, the compound's electronic properties make it a candidate for use in organic electronics and optoelectronic devices.

The compound's stability under various conditions has been extensively studied. Research indicates that it exhibits good thermal stability up to 200°C and is resistant to hydrolysis under neutral conditions. However, exposure to strong acids or bases may lead to structural modifications. These findings are crucial for its application in industrial processes and large-scale manufacturing.

In conclusion, 1-(2,3-dihydro-1-benzofuran-7-yl)cyclopropan-1-ol, with its CAS number 189495965, represents a versatile and innovative compound with wide-ranging applications in chemistry and materials science. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop new drugs, advanced materials, and functional molecules. As ongoing research continues to uncover new potential uses for this compound, its significance in the scientific community is expected to grow further.